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Compound of Interest

Compound Name: N-(4-Bromobutoxy)phthalimide

Cat. No.: B1277281

Technical Guide: N-(4-Bromobutoxy)phthalimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Bromobutoxy)phthalimide is a chemical compound belonging to the phthalimide class of
molecules. Phthalimides are characterized by an isoindole-1,3-dione core and are widely
utilized in organic synthesis, medicinal chemistry, and materials science. The presence of a
bromobutoxy group in N-(4-Bromobutoxy)phthalimide makes it a valuable intermediate for
introducing a protected aminooxy-functionalized four-carbon chain into various molecular
scaffolds. This guide provides a comprehensive overview of its chemical properties, a detailed,
representative experimental protocol for its synthesis, and its potential applications in research
and development.

Core Chemical Properties

The fundamental chemical and physical properties of N-(4-Bromobutoxy)phthalimide are
summarized in the table below. This data is essential for its handling, characterization, and use
in chemical reactions.
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Property Value Citations
CAS Number 5093-32-3 [1][2]
Molecular Formula C12H12BrNOs [1][2]
Molecular Weight 298.136 g/mol [2]
Appearance Off-white to light yellow solid [3]

Melting Point 70-72°C [2][3]

2-(4-bromobutoxy)isoindoline-
Synonyms 1.3-dione, 2-(4- [21[3]

bromobutoxy)isoindole-1,3-

dione

Synthesis of N-Alkoxyphthalimides: A General

Workflow

The synthesis of N-alkoxyphthalimides, such as N-(4-Bromobutoxy)phthalimide, typically
involves the reaction of N-hydroxyphthalimide with a suitable alkylating agent. The following

diagram illustrates a generalized workflow for this type of synthesis.
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Caption: General workflow for the synthesis of N-alkoxyphthalimides.

Experimental Protocol: Synthesis of N-(4-
Bromobutoxy)phthalimide

While a specific, peer-reviewed synthesis protocol for N-(4-Bromobutoxy)phthalimide is not
readily available in the surveyed literature, a representative procedure can be adapted from
general methods for the synthesis of N-alkoxyphthalimides. The following is a hypothetical, yet
plausible, experimental protocol.

Objective: To synthesize N-(4-Bromobutoxy)phthalimide from N-hydroxyphthalimide and 1,4-
dibromobutane.

Materials:

e N-hydroxyphthalimide

e 1,4-dibromobutane

e Potassium carbonate (K2CO3s)

¢ Anhydrous N,N-Dimethylformamide (DMF)
e Dichloromethane (CH2Cl2)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask

e Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel
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» Rotary evaporator

 Silica gel for column chromatography

o Hexanes and Ethyl Acetate (for chromatography)
Procedure:

» Reaction Setup: To a dry round-bottom flask, add N-hydroxyphthalimide (1.0 eq) and
anhydrous potassium carbonate (1.5 eq).

e Solvent and Reagent Addition: Add anhydrous DMF to the flask to create a stirrable
suspension. To this, add 1,4-dibromobutane (1.2 eq) dropwise at room temperature.

o Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC).

o Work-up: Upon completion, pour the reaction mixture into water and extract with
dichloromethane (3 x volume of the aqueous layer).

» Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate
solution, followed by brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator to obtain the crude product.

« Purification: Purify the crude product by silica gel column chromatography using a gradient of
hexanes and ethyl acetate as the eluent to yield pure N-(4-Bromobutoxy)phthalimide.

Applications in Research and Drug Development

N-(4-Bromobutoxy)phthalimide serves as a versatile chemical intermediate. The phthalimide
group acts as a protecting group for an aminooxy functionality, which can be deprotected under
various conditions to reveal a reactive hydroxylamine. The bromo-terminated alkyl chain allows
for nucleophilic substitution reactions.

This dual functionality makes it a useful building block in several areas:
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e Linker Chemistry: It can be used to synthesize bifunctional linkers for applications such as
antibody-drug conjugates (ADCs) or PROTACSs, where precise spacing between two
molecular entities is required.

o Synthesis of Novel Scaffolds: The compound can be used to introduce an aminooxy-butoxy
side chain onto a core molecule, which can then be further functionalized.

o Medicinal Chemistry: Phthalimide derivatives have shown a wide range of biological
activities, including anti-inflammatory, antimicrobial, and antitumor properties.[4][5][6] N-(4-
Bromobutoxy)phthalimide can be used as a starting material for the synthesis of novel
phthalimide-containing compounds with potential therapeutic applications.

Logical Workflow: Utility of N-(4-
Bromobutoxy)phthalimide in Synthesis

The following diagram illustrates the logical workflow of how N-(4-Bromobutoxy)phthalimide
can be utilized as a chemical intermediate.
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Utility of N-(4-Bromobutoxy)phthalimide as an Intermediate
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Caption: Logical workflow for the use of N-(4-Bromobutoxy)phthalimide.

Safety Information

N-(4-Bromobutoxy)phthalimide should be handled with appropriate safety precautions in a
well-ventilated fume hood. It is known to cause skin irritation, serious eye irritation, and may
cause respiratory irritation.[3] Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn at all times. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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N-(4-Bromobutoxy)phthalimide is a valuable chemical intermediate with potential
applications in various fields of chemical research, particularly in medicinal chemistry and drug
development. Its bifunctional nature allows for the introduction of a protected aminooxy-butoxy
linker into a wide range of molecules. While detailed experimental data for this specific
compound is not extensively documented in public literature, its synthesis and reactivity can be
inferred from general principles of phthalimide chemistry. Researchers and scientists can utilize
the information provided in this guide for the safe handling, synthesis, and application of this
versatile compound in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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